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Compound of Interest

Compound Name: 3-(Benzyloxy)phenol

Cat. No.: B189647 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 3-(Benzyloxy)phenol, ensuring operational

safety and regulatory compliance.

Safety and Hazard Information
3-(Benzyloxy)phenol is a hazardous substance that requires careful handling to avoid adverse

health effects. Personal protective equipment (PPE), including chemical-resistant gloves (such

as nitrile, neoprene, or butyl rubber), safety goggles or a face shield, and a lab coat, should be

worn at all times when handling this compound.[1][2][3][4] All manipulations should be

performed in a well-ventilated fume hood.[1][2]

A summary of the key hazard information for 3-(Benzyloxy)phenol is provided in the table

below.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P312,

P330, P501

Skin irritation (Category 2) H315: Causes skin irritation

P264, P280, P302+P352,

P321, P332+P313,

P362+P364

Eye irritation (Category 2A)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity -

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Detailed Disposal Protocol
The primary and recommended method for the disposal of 3-(Benzyloxy)phenol and materials

contaminated with it is incineration at a licensed hazardous waste facility.[5][6] Under no

circumstances should this chemical or its waste be disposed of down the drain or in regular

trash.[5]

This protocol outlines the steps for the safe collection and preparation of 3-(Benzyloxy)phenol
waste for disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (clearly labeled)

Inert absorbent material (e.g., vermiculite, sand)

Sealable plastic bags for solid waste

Flammable solvent (if permitted by your institution's EHS)
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Procedure:

Waste Segregation:

Do not mix 3-(Benzyloxy)phenol waste with other chemical waste streams unless

explicitly approved by your institution's Environmental Health and Safety (EHS)

department.

Solid 3-(Benzyloxy)phenol Waste:

Carefully transfer any unwanted solid 3-(Benzyloxy)phenol into a designated, clearly

labeled hazardous waste container.

Alternatively, the solid can be dissolved in a flammable solvent (e.g., ethanol or acetone)

and collected in a solvent waste container destined for incineration. This should only be

done in accordance with your institution's specific guidelines.

Liquid 3-(Benzyloxy)phenol Waste (Solutions):

Collect all solutions containing 3-(Benzyloxy)phenol in a designated, leak-proof, and

clearly labeled hazardous waste container.

If a spill occurs, absorb the liquid with an inert, non-combustible absorbent material like

vermiculite or sand.[5]

Carefully scoop the absorbed material and place it into a sealable, labeled plastic bag or a

designated solid waste container for hazardous materials.[7]

Contaminated Labware and PPE:

Any items, such as gloves, filter paper, or pipette tips, that are contaminated with 3-
(Benzyloxy)phenol must be disposed of as hazardous waste.

Place these items in a designated, sealed, and clearly labeled plastic bag or container.

Container Labeling and Storage:
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Ensure all waste containers are accurately and clearly labeled with "Hazardous Waste"

and the full chemical name: "3-(Benzyloxy)phenol".

Store the sealed waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials, such as strong oxidizing agents, until

collection by your institution's EHS or a licensed waste disposal contractor.[8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
(Benzyloxy)phenol in various forms.
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3-(Benzyloxy)phenol Disposal Workflow
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Caption: Disposal workflow for 3-(Benzyloxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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